Cas no 1050511-10-8 (4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene)

• Product Name: 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene
• CAS No: 1050511-10-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5904516
• PubChem ID: 4331327
• Update Time: 2025-07-18

4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene
• 1050511-10-8
• EN300-1801356

• Inchi： 1S/C11H13NO/c1-8-7-10(9(2)12-3)5-6-11(8)13-4/h5-7,9H,1-2,4H3
• InChI Key： OUOLGDDIQKTLJK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C(C)[N+]#[C-]

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.6Ų

Additional information on 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene

Introduction to 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene (CAS No. 1050511-10-8)

4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1050511-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural motif, exhibits potential applications in synthetic chemistry and medicinal chemistry due to its reactive functional groups. The presence of both an isocyanide moiety and an aromatic ring system makes it a versatile intermediate for the development of novel bioactive molecules.

The molecular structure of 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene consists of a benzene ring substituted with a methoxy group at the 1-position and a methyl group at the 2-position. The key feature, however, is the attachment of a 1-isocyanoethyl group at the 4-position. This isocyanide group (–N=C=O) is highly reactive and can participate in various chemical transformations, including nucleophilic addition, cycloadditions, and polymerization reactions. Such reactivity makes this compound a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of novel pharmaceutical agents derived from aromatic heterocycles. The compound 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene represents an interesting candidate for such applications due to its structural features. The methoxy and methyl groups on the benzene ring can influence electronic properties and metabolic stability, while the isocyanide group provides a site for further functionalization. These characteristics make it a promising candidate for drug discovery efforts targeting various therapeutic areas.

One of the most compelling aspects of 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene is its potential role in medicinal chemistry. Researchers have been exploring its utility as a precursor for synthesizing bioactive compounds with potential antimicrobial, anti-inflammatory, or anticancer properties. The isocyanide group can be transformed into other functional groups through controlled reactions, allowing for the creation of diverse molecular architectures. This flexibility has led to its incorporation into several research programs aimed at developing next-generation therapeutics.

The synthesis of 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the isocyanide group requires careful handling due to its reactivity, but modern synthetic methodologies have improved the efficiency and safety of these processes. Advances in catalytic systems and green chemistry principles have also contributed to more sustainable approaches for producing this compound on both laboratory and industrial scales.

Recent studies have highlighted the importance of 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene in the development of novel materials as well. Beyond its pharmaceutical applications, this compound has shown promise in polymer science and material engineering. The ability to incorporate isocyanide-functionalized monomers into polymer backbones can lead to materials with unique properties, such as enhanced thermal stability or biodegradability. These findings underscore the broad utility of this chemical entity across multiple scientific disciplines.

The regulatory landscape for compounds like 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to good laboratory practices (GLP) and safety protocols remains essential during handling and experimentation. Proper storage conditions, personal protective equipment (PPE), and waste disposal methods must be followed to ensure safe usage in research environments.

Looking ahead, the future prospects for 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene appear promising. Ongoing research efforts are focused on optimizing synthetic routes, exploring new derivatives, and expanding its applications in drug discovery and material science. Collaborative initiatives between academia and industry are likely to drive innovation in this area, leading to novel compounds with significant societal benefits.

In conclusion, 4-(1-isocyanoethyl)-1-methoxy-2-methylbenzene (CAS No. 1050511-10-8) is a versatile organic compound with broad applications in pharmaceutical chemistry and material science. Its unique structural features and reactivity make it a valuable intermediate for developing new bioactive molecules and advanced materials. As research continues to uncover its potential, this compound is poised to play an increasingly important role in scientific advancements across multiple disciplines.